Cas no 207797-05-5 (1-(4-(Trifluoromethyl)phenyl)-1H-pyrazole)

1-(4-(Trifluoromethyl)phenyl)-1H-pyrazole structure
207797-05-5 structure
Product Name:1-(4-(Trifluoromethyl)phenyl)-1H-pyrazole
CAS No:207797-05-5
MF:C10H7F3N2
MW:212.171192407608
MDL:MFCD13186002
CID:66773
PubChem ID:11218094
Update Time:2025-04-18

1-(4-(Trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Trifluoromethyl)phenyl)-1H-pyrazole
    • 1-[4-(trifluoromethyl)phenyl]pyrazole
    • 1-(4-trifluoromethylphenyl)-1H-pyrazole
    • 1-(4-trifluoromethyl-phenyl)-1H-pyrazole
    • 1-(4-trifluoromethylphenyl)pyrazole
    • 1-[4-(trifluoromethyl)phenyl]-1H-pyrazole
    • 1-{4-(trifluoromethyl)phenyl}-1Hpyrazole
    • 1H-Pyrazole, 1-[4-(trifluoromethyl)phenyl]-
    • A814880
    • AGN-PC-004LIK
    • KB-147074
    • PubChem13284
    • SureCN3318259
    • SY042546
    • DTXSID20459076
    • 1-[4-(Trifluoromethyl)phenyl]pyrazol
    • SCHEMBL3318259
    • 207797-05-5
    • AC5438
    • CS-0436796
    • AKOS017560141
    • MFCD13186002
    • DB-421363
    • HS-7060
    • MDL： MFCD13186002
    • Inchi： 1S/C10H7F3N2/c11-10(12,13)8-2-4-9(5-3-8)15-7-1-6-14-15/h1-7H
    • InChI Key： JBIQISUWMZRLBB-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)N1C=CC=N1)(F)F

Computed Properties

  • Exact Mass: 212.05621
  • Monoisotopic Mass: 212.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1-(4-(Trifluoromethyl)phenyl)-1H-pyrazole Pricemore >>

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AB603393-250mg
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AB603393-5g
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Ambeed
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